6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-[1-[(6-chloropyridine-3-carbonyl)-ethylamino]-4-methylpentan-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H24Cl2N4O2/c1-4-26(20(28)15-6-8-18(22)24-11-15)12-16(9-13(2)3)25-19(27)14-5-7-17(21)23-10-14/h5-8,10-11,13,16H,4,9,12H2,1-3H3,(H,25,27)
• InChI Key: UYFPWYXQRVNSQP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(CC(C)C)NC(=O)C1=CN=C(C=C1)Cl)C(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C20H24Cl2N4O2
• Molecular Weight: 423.3 g/mol

Description

The compound “6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide” is a complex organic molecule. It is related to the class of neonicotinoid insecticides, which are widely used due to their high efficiency, low toxicity, and broad-spectrum of activity.

Chemical Reactions Analysis

The compound is involved in the metabolic pathway of acetamiprid biodegradation by Fusarium sp. strain CS-3. The strain can exploit acetamiprid as the sole carbon source in liquid culture, removing 98% in 96 hours.

Mechanism of Action

Neonicotinoid insecticides, such as acetamiprid, exhibit a novel mode of action by activating the nicotinic acetylcholine receptor (nAChR), leading to paralysis and death of pest organisms.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties and uses. Neonicotinoid insecticides are generally considered to have low toxicity, but their increasing use in agriculture may pose health risks to a wide number of organisms, including animals and humans.